Magnesium selenate
Description
Magnesium selenate is a chemical compound that is composed of magnesium, selenium, and oxygen. It is a white crystalline solid that is soluble in water. This compound has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
1. Environmental Applications
Magnesium selenate, in the context of environmental sciences, has been explored for its potential in wastewater treatment. Magnesium oxide (MgO), which interacts with selenate (SeO4), has been studied for its ability to sorb various pollutants. The addition of Al3+ to MgO significantly enhances SeO4 sorption due to the formation of layered double hydroxide. This finding suggests the potential use of MgO and Al species as novel stabilizers for immobilizing SeO4 in environmental applications (Li et al., 2021).
2. Crystallography and Material Science
The structural properties of various hydrates of magnesium selenate have been extensively studied. For example, MgSeO4·9H2O and MgSeO4·11H2O have been analyzed for their crystal structures using X-ray powder diffraction. These studies provide insights into the crystallographic properties of magnesium selenate hydrates, which are crucial for understanding their potential applications in material science and other fields (Fortes, 2015).
3. Agriculture and Plant Sciences
In agriculture, studies have shown that selenate, potentially including magnesium selenate, plays a role in the biofortification of crops such as rice. Soil selenate application has been found to be effective for shoot dry matter production and grain selenium accumulation. These findings are relevant for improving the selenium content in edible plant parts, which could lead to health benefits (Boldrin et al., 2013).
properties
CAS RN |
14986-91-5 |
|---|---|
Product Name |
Magnesium selenate |
Molecular Formula |
MgSeO4 MgO4Se |
Molecular Weight |
167.27 g/mol |
IUPAC Name |
magnesium;selenate |
InChI |
InChI=1S/Mg.H2O4Se/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 |
InChI Key |
VWCLCSQRZVBEJD-UHFFFAOYSA-L |
SMILES |
[O-][Se](=O)(=O)[O-].[Mg+2] |
Canonical SMILES |
[O-][Se](=O)(=O)[O-].[Mg+2] |
Other CAS RN |
14986-91-5 |
Related CAS |
7783-08-6 (Parent) |
synonyms |
Acid, Selenic Ammonium Selenate calcium selenate disodium selenate Magnesium Selenate Monosodium Selenate Potassium Selenate selenate Selenate, Ammonium Selenate, Calcium Selenate, Disodium Selenate, Magnesium Selenate, Monosodium Selenate, Potassium Selenate, Sodium selenic acid selenic acid, ammonium salt selenic acid, calcium salt Selenic Acid, Diammonium Salt selenic acid, disodium salt, 75Se-labeled selenic acid, disodium salt, decahydrate selenic acid, magnesium salt Selenic Acid, Monosodium Salt selenic acid, potassium salt sodium selenate |
Origin of Product |
United States |
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